2-Fluoro-5-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95%

• IUPAC Name: methyl 4-(4-fluoro-3-hydroxyphenyl)thiophene-2-carboxylate
• InChI: InChI=1S/C12H9FO3S/c1-16-12(15)11-5-8(6-17-11)7-2-3-9(13)10(14)4-7/h2-6,14H,1H3
• InChI Key: ICWQOZACDSOQIS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CS1)C2=CC(=C(C=C2)F)O
• Molecular Formula: C12H9FO3S
• DSSTOX Substance ID: DTXSID00684405
• Molecular Weight: 252.26 g/mol
• CAS RN: 1261952-44-6

Description

2-Fluoro-5-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95%, is a fluorinated compound with a unique chemical structure and a wide range of applications in scientific research. It is a versatile molecule, with a wide range of potential uses in the laboratory, and can be used for a variety of purposes.

Scientific Research Applications

2-Fluoro-5-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95%, has a wide range of applications in scientific research. It has been used as a starting material for the synthesis of various compounds, including molecules with potential therapeutic applications. It has also been used as a reagent for the synthesis of heterocyclic compounds, and as a ligand for the synthesis of metal complexes. In addition, it has been used in the synthesis of polymers, and as a catalyst for the polymerization of various monomers.

Mechanism of Action

The mechanism of action of 2-Fluoro-5-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95%, is not fully understood. However, it is known that the molecule can interact with various biological molecules, including proteins and enzymes, and can affect their activities. It has been proposed that the molecule can interact with proteins and enzymes through hydrogen bonding, and can also interact with cell membranes, resulting in changes in their permeability.
Biochemical and Physiological Effects
2-Fluoro-5-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95%, has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of carbohydrates, lipids, and proteins. It has also been shown to inhibit the activity of enzymes involved in the synthesis of nucleic acids. In addition, it has been shown to affect the activity of various hormones, including insulin and glucagon.

Advantages and Limitations for Lab Experiments

2-Fluoro-5-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95%, has several advantages and limitations for its use in lab experiments. One advantage is its low cost and availability, which makes it a suitable choice for lab experiments. In addition, the molecule has a low toxicity, making it safe to use in laboratory experiments. It is also a relatively stable compound, and can be stored for long periods of time without degradation. However, its low solubility in water means that it can only be used in certain types of experiments.

Future Directions

2-Fluoro-5-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95%, has many potential future directions. One potential direction is the development of new therapeutic applications, as the molecule has been shown to have a variety of biochemical and physiological effects. In addition, further research could be done to explore the use of the molecule as a catalyst for the synthesis of various compounds, such as polymers and metal complexes. Finally, the molecule could be used in the development of new materials, such as nanomaterials, for a variety of applications.

Synthesis Methods

2-Fluoro-5-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95%, is synthesized using a two-step reaction process. The first step involves the reaction of 2-fluorophenol with 5-methoxycarbonylthiophene-3-carbaldehyde, which is then followed by the reaction of the resulting intermediate with dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The reaction is carried out in a solvent such as dichloromethane (DCM) at room temperature. The product is then purified by silica gel column chromatography.